Sabizabulin hydrochloride

• CAS: 2635953-17-0
• Molecular Formula: C21H20ClN3O4
• Molecular Weight: 413.9 g/mol
• InChI: InChI=1S/C21H19N3O4.ClH/c1-26-17-8-12(9-18(27-2)20(17)28-3)19(25)16-11-23-21(24-16)14-10-22-15-7-5-4-6-13(14)15;/h4-11,22H,1-3H3,(H,23,24);1H
• InChIKey: XJDKAFZMXMMMKD-UHFFFAOYSA-N

Sabizabulin Hydrochloride: Colchicine-Site Microtubule Inhibitor

Sabizabulin hydrochloride (also known as VERU-111 or ABI-231; CAS 2635953-17-0) is a small-molecule tubulin inhibitor that targets the colchicine-binding site of α- and β-tubulin [1]. Unlike taxanes that bind to a distinct site on β-tubulin, sabizabulin binds to the colchicine-binding site and crosslinks microtubules, thereby inhibiting microtubule polymerization [2]. The compound exhibits broad-spectrum antiproliferative activity across melanoma and prostate cancer cell lines, with an average IC₅₀ of 5.2 nM . Importantly, sabizabulin is not a substrate of P-glycoprotein (P-gp), an efflux pump that confers resistance to taxane agents [3]. The hydrochloride salt form (CAS 2635953-17-0) is the development candidate evaluated in clinical trials for metastatic castration-resistant prostate cancer (mCRPC) and COVID-19-associated ARDS [4].

Colchicine-site microtubule inhibitor for tubulin polymerization studies

Orally bioavailable probe with reported lack of P-gp substrate recognition

Supports taxane-resistant and MDR cancer model investigations

• [1] National Cancer Institute Thesaurus. Sabizabulin (Code C158517). NCI Drug Dictionary. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Sabizabulin Ligand Page (Ligand ID: 11422). View Source
• [3] Wikipedia. Sabizabulin. View Source
• [4] KEGG DRUG Database. Sabizabulin hydrochloride (Entry D12520). View Source

Sabizabulin vs. Generic Microtubule Inhibitors

Generic substitution among microtubule-targeting agents is not scientifically valid due to fundamental differences in binding sites, resistance profiles, and pharmacokinetic properties. Sabizabulin binds to the colchicine-binding site on tubulin [1], whereas taxanes (e.g., paclitaxel, docetaxel) bind to a distinct site on β-tubulin, resulting in different mechanisms of microtubule disruption and distinct resistance patterns. Unlike many taxanes and other colchicine-binding site inhibitors (CBSIs), sabizabulin is not a substrate of P-glycoprotein (P-gp), enabling it to circumvent P-gp-mediated multidrug resistance that limits the clinical utility of taxanes in heavily pretreated patients [2]. Furthermore, sabizabulin is orally bioavailable, whereas paclitaxel requires intravenous administration, creating substantial differences in dosing logistics and patient accessibility [3]. Even among CBSIs, variations in potency, selectivity for tubulin isotypes, and off-target toxicity profiles preclude direct interchangeability. These distinctions are quantified in the comparative evidence below.

1

P-gp substrate status differs: taxanes such as paclitaxel are effluxed by P-gp, while sabizabulin is reported not to be a substrate; this may limit interchange in resistant models.

2

Potency scale may not transfer: sabizabulin shows nanomolar-range cell activity, whereas other oral CBSIs like ABT-751 operate in the micromolar range; assay conditions influence comparability.

3

Tolerability endpoint profile differs: reported absence of neurotoxicity/neutropenia in a Phase Ib/II trial distinguishes it from taxanes; extrapolation to other models requires validation.

• [1] National Cancer Institute Thesaurus. Sabizabulin (Code C158517). NCI Drug Dictionary. View Source
• [2] Krutilina RI, et al. Sabizabulin, a Potent Orally Bioavailable Colchicine Binding Site Agent, Suppresses HER2+ Breast Cancer and Metastasis. Cancers (Basel). 2022; 14(21):5456. doi: 10.3390/cancers14215456. View Source
• [3] Veru Inc. Phase III COVID-19 Trial Evaluating Oral VERU 111 Halted Early by IDSM for Efficacy in COVID-19 ARDS. Medthority News. April 12, 2022. View Source

Sabizabulin Comparative Evidence

Nanomolar Potency Advantage

In a Phase Ib/II clinical study of men with mCRPC (n = 80 across phase Ib and II), sabizabulin treatment at the recommended Phase II dose of 63 mg/day orally demonstrated a favorable safety profile with no observed neurotoxicity or neutropenia [1]. This contrasts with taxane chemotherapy (paclitaxel/docetaxel), which is associated with clinically significant peripheral neuropathy and neutropenia that frequently limit dosing and utility. Unlike paclitaxel which requires intravenous infusion, sabizabulin is administered orally once daily, providing a distinct logistical advantage [2].

Potency context

Reported

IC50 5.2 nM (sabizabulin) vs 1.5–3.4 µM (ABT-751) in cancer cell panels

Reported nanomolar range; cross-study comparable

Different cell lines used; direct head-to-head not performed

Evidence Dimension	Oral Bioavailability and Neurotoxicity Incidence
Target Compound Data	Oral once-daily dosing (63 mg/day); 0% neurotoxicity and 0% neutropenia observed in Phase Ib/II mCRPC trial
Comparator Or Baseline	Paclitaxel: Intravenous infusion required; peripheral neuropathy incidence ranges from 59–78% (Grade ≥1) and Grade 3–4 neutropenia in 27–65% of patients depending on regimen
Quantified Difference	Sabizabulin: Oral route (vs. IV for paclitaxel); neurotoxicity incidence 0% (vs. 59–78% for paclitaxel)
Conditions	Phase Ib/II clinical trial in men with mCRPC treated with ≥1 prior androgen receptor-targeting agent; sabizabulin dosed at 63 mg/day continuously

Why This Matters

For research procurement, sabizabulin offers a distinct preclinical and clinical profile: oral bioavailability enables more flexible in vivo dosing paradigms, while the absence of neurotoxicity in clinical data supports its investigation in patient populations where taxane-related neuropathy would be prohibitive.

• [1] Markowski MC, et al. A Phase Ib/II Study of Sabizabulin, a Novel Oral Cytoskeleton Disruptor, in Men with Metastatic Castration-resistant Prostate Cancer with Progression on an Androgen Receptor-targeting Agent. Clin Cancer Res. 2022; 28(13):2789–2795. doi: 10.1158/1078-0432.CCR-22-0162. View Source
• [2] National Cancer Institute Thesaurus. Sabizabulin (Code C158517). NCI Drug Dictionary. View Source

Efficacy in Taxane-Resistant P-gp Models

In vitro evaluation using the PC-3/TxR cell line, which overexpresses P-glycoprotein (P-gp), demonstrated that sabizabulin (referred to as Compound II) and its analog IAT were equipotent against parental PC-3 cells and drug-resistant PC-3/TxR cells . In contrast, paclitaxel and docetaxel exhibited relative resistance values of 85-fold and 15-fold, respectively, in the P-gp-overexpressing PC-3/TxR line . Sabizabulin is not a substrate of P-gp [1], a mechanistic distinction that enables it to circumvent a major resistance pathway that limits the efficacy of taxanes in relapsed/refractory settings.

P-gp resistance model

Head-to-head

Active in PC-3/TxR paclitaxel-resistant xenograft; paclitaxel inactive. 1.7–4.3× higher potency than IAT across P-gp+ lines.

Supports research in taxane-resistant tumor models

Model-specific review; data to verify

Evidence Dimension	Activity Retention in P-gp-Overexpressing Resistant Cells
Target Compound Data	Equipotent against parental PC-3 and drug-resistant PC-3/TxR cells (relative resistance = 1-fold)
Comparator Or Baseline	Paclitaxel: 85-fold resistance in PC-3/TxR vs. parental PC-3; Docetaxel: 15-fold resistance
Quantified Difference	Sabizabulin maintains full potency (1-fold resistance) vs. paclitaxel (85-fold) and docetaxel (15-fold)
Conditions	SRB cytotoxicity assay in PC-3 prostate cancer cells and PC-3/TxR P-gp-overexpressing subline

Why This Matters

This differentiation is critical for researchers investigating microtubule inhibitors in P-gp-overexpressing tumor models or for procurement in programs targeting taxane-resistant malignancies, as sabizabulin offers a validated tool compound that retains activity where taxanes fail.

• [1] National Cancer Institute Thesaurus. Sabizabulin (Code C158517). NCI Drug Dictionary. View Source

Oral Bioavailability and Favorable PK

Sabizabulin demonstrates potent, broad-spectrum antiproliferative activity across multiple cancer cell lines with IC₅₀ values in the low nanomolar range. The compound exhibits an average IC₅₀ of 5.2 nM against a panel of melanoma and prostate cancer cell lines . In pancreatic cancer cell lines (Panc-1, AsPC-1, HPAF-II), sabizabulin displayed time-dependent cytotoxicity with 24-hour IC₅₀ values of 25, 35, and 35 nM, respectively, and 48-hour IC₅₀ values of 11.8, 15.5, and 25 nM . This level of potency is comparable to or exceeds that of many colchicine-binding site inhibitors (CBSIs) in the same class, though direct head-to-head IC₅₀ comparisons with specific CBSIs such as colchicine or vinorelbine in identical assays are not available in the accessible literature.

Oral exposure context

Head-to-head

Oral sabizabulin (17 mg/kg) achieved comparable tumor growth inhibition to IP paclitaxel (10 mg/kg) in BT474 HER2+ xenograft

Supports oral route research in breast cancer models

Model-dependent; PK/PD correlation not assessed

Evidence Dimension	Antiproliferative Potency (IC₅₀)
Target Compound Data	Average IC₅₀ = 5.2 nM across melanoma and prostate cancer panels; Panc-1 IC₅₀ = 11.8 nM (48 h), AsPC-1 IC₅₀ = 15.5 nM (48 h), HPAF-II IC₅₀ = 25 nM (48 h)
Comparator Or Baseline	Class-level CBSIs: Many CBSIs exhibit IC₅₀ values in the 10–100 nM range in sensitive cell lines; taxanes typically exhibit sub-nanomolar to low nanomolar IC₅₀ values but are subject to P-gp-mediated resistance
Quantified Difference	Sabizabulin achieves low nanomolar potency comparable to the most potent CBSIs reported in the literature
Conditions	SRB or MTT cell viability assays in human cancer cell lines; 24–48 hour treatment duration

Why This Matters

The consistent low nanomolar IC₅₀ profile across diverse cancer types (prostate, melanoma, pancreatic) supports sabizabulin as a versatile research tool for studying microtubule inhibition across multiple indications, and provides a robust benchmark for evaluating novel CBSI analogs.

Absence of Neurotoxicity and Neutropenia

Preclinical studies in pancreatic cancer (PanCa) cells demonstrate that sabizabulin (VERU-111) differentially modulates βIII-tubulin expression compared to colchicine, vinorelbine, and paclitaxel. At concentrations of 5–10 nM over 18 hours, sabizabulin, colchicine, vinorelbine, and paclitaxel all affected βIII-tubulin expression as measured by qPCR and Western blot analysis [1]. βIII-tubulin is a tubulin isotype associated with resistance to taxane-based chemotherapy and aggressive tumor behavior [1]. The specific fold-change differences in βIII-tubulin mRNA expression between compounds are presented graphically in the primary reference; however, quantitative numerical fold-change values are not explicitly tabulated in the accessible source text. The data indicate that sabizabulin exerts a distinct molecular effect on this resistance-associated tubulin isotype relative to other microtubule-targeting agents [1].

Tolerability endpoint

Class-level

0% neurotoxicity/neutropenia observed in Phase Ib/II mCRPC trial; taxane class known for such toxicities

Reported tolerability endpoint context

Source review; class-level inference

Evidence Dimension	βIII-Tubulin mRNA and Protein Expression Modulation
Target Compound Data	VERU-111 (5–10 nM, 18 h) modulates βIII-tubulin expression in Panc-1 cells (quantified graphically in reference)
Comparator Or Baseline	Colchicine, vinorelbine, and paclitaxel at equivalent concentrations (5–10 nM, 18 h)
Quantified Difference	Graphical representation of differential fold-change in βIII-tubulin mRNA expression between compounds; numerical values not explicitly reported
Conditions	Panc-1 pancreatic cancer cells; qPCR and Western blot analysis after 18-hour treatment

Why This Matters

Differential effects on βIII-tubulin—a clinically validated resistance marker—suggest that sabizabulin may offer a distinct resistance profile compared to taxanes and other CBSIs, which is relevant for research programs focused on overcoming microtubule inhibitor resistance.

• [1] PMC6343279. Figure 3: VERU-111 repressed the expression of βIII-tubulin and restored miR-200c expression in PanCa cells. View Source

Clinical Activity in mCRPC

In a Phase III double-blind, randomized, placebo-controlled trial (NCT04842747) of hospitalized COVID-19 patients at high risk for ARDS, oral sabizabulin 9 mg once daily demonstrated a statistically significant reduction in mortality [1]. At the planned interim analysis of 150 patients, sabizabulin treatment resulted in a 55% relative reduction in all-cause mortality by Day 60 (p = 0.0029), with a mortality rate of 20% in the sabizabulin group (n = 98) compared to 45% in the placebo group (n = 52) [1]. In the full study population (n = 204), 78.4% of sabizabulin-treated patients were alive at Day 60 versus 58.6% of placebo-treated patients (risk difference = 19%; 95% CI, 5.8–32.2%; OR = 2.77; 95% CI, 1.37–5.58) [2]. A separate meta-analysis reported a 70% decrease in 14-day deaths (primary endpoint) in COVID-19 patients [3].

rPFS endpoint

Reported

Median rPFS 11.4 months (n=55) vs 2.8–3.5 months for second-line ARTA in similar population

Supports mCRPC model endpoint interpretation

Cross-study comparable; data to verify

Evidence Dimension	All-Cause Mortality in Hospitalized COVID-19 Patients at High Risk for ARDS
Target Compound Data	Sabizabulin 9 mg/day: 20% mortality at Day 60 (n = 98) [interim analysis]; 78.4% survival at Day 60 (n = 134) [full study]
Comparator Or Baseline	Placebo: 45% mortality at Day 60 (n = 52) [interim analysis]; 58.6% survival at Day 60 (n = 70) [full study]
Quantified Difference	55% relative reduction in mortality (p = 0.0029); absolute risk difference = 19% (95% CI, 5.8–32.2%); OR = 2.77 (95% CI, 1.37–5.58)
Conditions	Phase III RCT; hospitalized patients with moderate-to-severe COVID-19 (WHO ≥4) at high risk for ARDS; treatment duration up to 21 days

Why This Matters

This placebo-controlled Phase III evidence directly quantifies sabizabulin's clinical efficacy in reducing mortality among high-risk COVID-19 patients, providing a benchmark for comparing antiviral/anti-inflammatory efficacy against other repurposed microtubule inhibitors in this indication.

• [1] Veru Inc. Phase III COVID-19 Trial Evaluating Oral VERU 111 Halted Early by IDSM for Efficacy in COVID-19 ARDS. Medthority News. April 12, 2022. View Source
• [2] Healio. FDA panel votes against sabizabulin EUA for COVID-19 at risk for ARDS. November 10, 2022. View Source
• [3] MetaPreg. Sabizabulin for COVID-19: Living Meta-Analysis of Clinical Studies. VERU-111 NCT04842747. View Source

Sabizabulin Research and Industrial Applications

Taxane-Resistant & P-gp-Overexpressing Cancer Research

Sabizabulin is ideally suited for in vitro and in vivo studies of taxane-resistant cancer models characterized by P-glycoprotein (P-gp) overexpression. As demonstrated in PC-3/TxR cells, sabizabulin retains full potency (1-fold resistance) compared to paclitaxel (85-fold resistance) and docetaxel (15-fold resistance), enabling researchers to study microtubule disruption in a resistance context where taxanes are ineffective . The compound's oral bioavailability also facilitates long-term dosing in xenograft and PDX models without the technical burden of repeated intravenous administration [1].

Oral Microtubule Inhibitors for Chronic Dosing

The Phase Ib/II clinical data in mCRPC establish sabizabulin as a benchmark oral cytoskeleton disruptor for research in castration-resistant prostate cancer. At the recommended Phase II dose of 63 mg/day orally, sabizabulin demonstrated an objective response rate of 20.7% in patients with measurable disease and median radiographic progression-free survival of 11.4 months, with no observed neurotoxicity or neutropenia [2]. These data support sabizabulin's use as a reference compound for evaluating novel AR-independent therapies and for studying microtubule-targeting strategies in the post-AR-targeting agent setting.

Virology and Inflammation Research

Sabizabulin's dual antiviral and anti-inflammatory activities, validated by Phase III clinical evidence of 55% relative mortality reduction in hospitalized COVID-19 patients at risk for ARDS [3], position it as a tool compound for investigating microtubule-dependent mechanisms in viral pathogenesis. The compound disrupts intracellular trafficking of viruses along microtubules and inhibits the release of pro-inflammatory cytokines [4]. Researchers studying SARS-CoV-2 or other viruses that exploit the host cytoskeleton for replication and assembly can use sabizabulin to interrogate the role of microtubule dynamics in viral life cycles and host inflammatory responses.

Comparative Pharmacology Studies of Colchicine-Binding Site Inhibitors (CBSIs)

Sabizabulin serves as a well-characterized reference CBSI for comparative pharmacology studies. Its nanomolar antiproliferative potency (average IC₅₀ = 5.2 nM across melanoma and prostate cancer panels), P-gp evasion profile, oral bioavailability, and clinical safety data (absence of neurotoxicity/neutropenia) provide a comprehensive baseline for benchmarking novel CBSI analogs . Researchers can leverage sabizabulin's extensive characterization to evaluate structure-activity relationships (SAR) and to assess whether new chemical entities offer differentiated advantages in potency, resistance profile, or tolerability.

Application

Selection Property

Validation Focus

Taxane-resistant cancer model studies

P-gp bypass profile

Activity in P-gp overexpressing cell lines and xenografts

Oral microtubule inhibitor investigations

Oral bioavailability and tolerability endpoint context

Chronic dosing tolerability and exposure-model review

Host-directed antiviral research

Microtubule-mediated antiviral mechanism

Viral trafficking and cytokine release assay endpoints

• [1] National Cancer Institute Thesaurus. Sabizabulin (Code C158517). NCI Drug Dictionary. View Source
• [2] Markowski MC, et al. A Phase Ib/II Study of Sabizabulin, a Novel Oral Cytoskeleton Disruptor, in Men with Metastatic Castration-resistant Prostate Cancer. Clin Cancer Res. 2022; 28(13):2789–2795. View Source
• [3] Veru Inc. Phase III COVID-19 Trial Evaluating Oral VERU 111 Halted Early by IDSM for Efficacy in COVID-19 ARDS. Medthority News. April 12, 2022. View Source
• [4] National Cancer Institute Thesaurus. Sabizabulin (Code C158517). NCI Drug Dictionary. View Source